Cas no 476305-70-1 (propyl 2-{4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-ylsulfanyl}acetate)

• Product Name: propyl 2-{4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-ylsulfanyl}acetate
• CAS No: 476305-70-1
• Molecular Formula: C₂₅H₂₄ClN₃O₃S
• Molecular Weight: 481.99436378479
• CID: 6321407
• PubChem ID: 3394817

propyl 2-{4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-ylsulfanyl}acetate Properties

Names and Identifiers

• propyl 2-{4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-ylsulfanyl}acetate
• 476305-70-1
• propyl 2-[[4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-yl]sulfanyl]acetate
• propyl 2-((4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-yl)thio)acetate
• F0423-0238
• AKOS005631206
• PROPYL 2-{[4-(2-CHLOROPHENYL)-3-CYANO-6-METHYL-5-(PHENYLCARBAMOYL)-1,4-DIHYDROPYRIDIN-2-YL]SULFANYL}ACETATE
• propyl {[4-(2-chlorophenyl)-3-cyano-6-methyl-5-(phenylcarbamoyl)-1,4-dihydropyridin-2-yl]sulfanyl}acetate

• InChIKey： GIDJDTARKZEIQZ-UHFFFAOYSA-N
• Inchi： 1S/C25H24ClN3O3S/c1-3-13-32-21(30)15-33-25-19(14-27)23(18-11-7-8-12-20(18)26)22(16(2)28-25)24(31)29-17-9-5-4-6-10-17/h4-12,23,28H,3,13,15H2,1-2H3,(H,29,31)
• SMILES： ClC1C=CC=CC=1C1C(C#N)=C(NC(C)=C1C(NC1C=CC=CC=1)=O)SCC(=O)OCCC

Computed Properties

• Exact Mass: 481.1226905g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 481.1226905g/mol
• Heavy Atom Count: 33
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides